N-(3,5-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide
• InChI: InChI=1S/C12H14N4O/c1-9-3-10(2)5-11(4-9)15-12(17)6-16-8-13-7-14-16/h3-5,7-8H,6H2,1-2H3,(H,15,17)
• InChI Key: MRNASGQPNOTEHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CN2C=NC=N2)C
• Molecular Formula: C12H14N4O
• Molecular Weight: 230.27 g/mol

Description

N-(3,5-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide, also known as DMPT, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including agriculture, aquaculture, and medicine. DMPT is a white crystalline powder that is soluble in water and organic solvents.

Mechanism of Action

The mechanism of action of N-(3,5-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide is not fully understood, but it is believed to involve the activation of the hypothalamus-pituitary-gonadal axis, which regulates reproductive function. N-(3,5-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide has also been shown to increase the expression of genes involved in energy metabolism and protein synthesis.
Biochemical and Physiological Effects
N-(3,5-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide has been shown to have various biochemical and physiological effects. In livestock, N-(3,5-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide has been shown to increase feed intake, growth performance, and meat quality. In fish, N-(3,5-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide has been shown to improve water quality, reduce ammonia toxicity, and increase growth performance. In mice, N-(3,5-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

N-(3,5-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide has several advantages for lab experiments, including its low toxicity and water solubility. However, N-(3,5-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide can be expensive and difficult to obtain in large quantities, which may limit its use in some experiments.

Future Directions

There are several future directions for research on N-(3,5-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide. In agriculture, further studies are needed to determine the optimal dosage and duration of N-(3,5-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide supplementation for different livestock species. In aquaculture, more research is needed to determine the long-term effects of N-(3,5-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide on fish growth and health. In medicine, further studies are needed to investigate the potential anti-inflammatory and analgesic effects of N-(3,5-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide and its mechanisms of action. Overall, N-(3,5-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide has the potential to be a valuable tool in various fields, and further research is needed to fully understand its properties and applications.

Synthesis Methods

N-(3,5-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide can be synthesized using a variety of methods, including the reaction of 3,5-dimethylphenylhydrazine with ethyl chloroacetate, followed by the reaction of the resulting product with sodium azide and copper sulfate. Another method involves the reaction of 3,5-dimethylphenylhydrazine with chloroacetyl chloride, followed by the reaction of the resulting product with sodium azide and copper sulfate. Both methods result in the formation of N-(3,5-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide.

Scientific Research Applications

N-(3,5-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide has been studied for its potential applications in various fields. In agriculture, N-(3,5-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide has been shown to increase feed intake and growth performance in livestock, such as pigs, chickens, and fish. N-(3,5-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide has also been studied in aquaculture for its potential to improve water quality and reduce ammonia toxicity in fish farms. In medicine, N-(3,5-dimethylphenyl)-2-(1,2,4-triazol-1-yl)acetamide has been investigated for its potential as an anti-inflammatory and analgesic agent.